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Compound of Interest

Compound Name: Tetrahydrofuran-D8

Cat. No.: B042787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrahydrofuran-D8 (THF-d8) is a deuterated solvent widely employed in Nuclear Magnetic

Resonance (NMR) spectroscopy.[1] Its low melting point and ability to dissolve a broad range

of organic compounds make it an exceptional choice for low-temperature NMR studies. These

experiments are crucial for investigating dynamic molecular processes, characterizing unstable

intermediates, and elucidating reaction mechanisms. By slowing down molecular motions and

chemical exchanges at reduced temperatures, researchers can resolve complex spectra and

capture transient species that are unobservable at ambient temperatures. This document

provides detailed application notes and protocols for the effective use of THF-d8 in low-

temperature NMR spectroscopy.

Physical and Spectroscopic Properties of THF-d8
Understanding the physical properties of THF-d8 is essential for designing and executing

successful low-temperature NMR experiments. Key properties are summarized in the table

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b042787?utm_src=pdf-interest
https://www.benchchem.com/product/b042787?utm_src=pdf-body
https://publish.uwo.ca/~chemnmr/usingthefacility/VT_VNMRJ32_1.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₄D₈O [2]

Molecular Weight 80.16 g/mol

Melting Point -106 °C (-159 °F; 167 K) [2][3]

Boiling Point
65-66 °C (149-151 °F; 338-339

K)
[2][3]

Density 0.985 g/mL at 25 °C [3]

Isotopic Purity Typically ≥99.5 atom % D

¹H NMR Residual Peaks δ ~3.58 and ~1.73 ppm [4]

¹³C NMR Resonances δ ~67.57 and ~25.37 ppm [4]

Applications in Low-Temperature NMR
Spectroscopy
The unique properties of THF-d8 make it a versatile solvent for a variety of low-temperature

NMR applications:

Studying Dynamic Processes: Many molecules undergo rapid conformational changes or

exchange processes at room temperature, leading to broadened or averaged NMR signals.

By lowering the temperature in THF-d8, these processes can be slowed down or "frozen" on

the NMR timescale, allowing for the observation of individual conformers or rotamers.[5]

Characterization of Reactive Intermediates: Low-temperature NMR in THF-d8 is a powerful

technique for trapping and characterizing highly reactive intermediates, such as

organometallic complexes, carbocations, and carbanions, which are too unstable to be

observed at room temperature.[5][6]

Elucidation of Reaction Mechanisms: By monitoring reactions at low temperatures, it is

possible to identify and characterize intermediate species, providing direct insight into

reaction pathways and mechanisms.[5] For instance, the Schlenk-type equilibrium can be

studied at room temperature in a THF/THF-d8 solvent mixture.[6]
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Structural Elucidation of Temperature-Sensitive Compounds: Some molecules are thermally

unstable or exist in different structural forms at varying temperatures. Low-temperature NMR

in THF-d8 allows for the structural analysis of these compounds in their native state.

Experimental Protocols
Sample Preparation
Proper sample preparation is critical for obtaining high-quality low-temperature NMR spectra.

Solvent Selection: Ensure THF-d8 is the appropriate solvent for your analyte in terms of

solubility and chemical compatibility.

Analyte Concentration: For ¹H NMR, a concentration of 5-25 mg in 0.5-0.7 mL of THF-d8 is

generally recommended. For less sensitive nuclei like ¹³C, a higher concentration may be

necessary.

Dissolution: Dissolve the sample completely in THF-d8. Gentle vortexing or sonication may

be required.

Filtration: To remove any particulate matter that can degrade spectral quality, filter the

sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry,

high-quality NMR tube (e.g., Wilmad 507-PP or equivalent).[7]

Degassing (Optional): For oxygen-sensitive samples or for precise T1 measurements, the

sample should be degassed using the freeze-pump-thaw technique. This involves freezing

the sample in liquid nitrogen, evacuating the headspace, and then thawing the sample. This

cycle should be repeated at least three times.
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Sample Preparation Workflow
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Workflow for preparing a sample for low-temperature NMR spectroscopy.

Low-Temperature NMR Experiment Protocol
This protocol provides a general guideline for conducting a variable-temperature NMR

experiment. Instrument-specific procedures may vary, so it is essential to consult the

spectrometer's user manual and local facility guidelines.[1][8]

Pre-experiment Setup:

Instrumentation: Ensure the NMR spectrometer is equipped with a variable temperature (VT)

unit and a dewar of liquid nitrogen for cooling.

NMR Tube and Spinner: Use a high-quality NMR tube rated for low temperatures to avoid

breakage.[5] Use a ceramic or other appropriate low-temperature spinner.

Initial Spectrum: Acquire a spectrum at ambient temperature (e.g., 25 °C) to serve as a

reference.

Cooling Procedure:

Insert Sample: Insert the prepared NMR sample into the spectrometer.
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Set Initial Low Temperature: Begin by setting the target temperature to a value moderately

below ambient (e.g., 0 °C or -10 °C). Crucially, lower the temperature in increments of no

more than 20-25 °C at a time to prevent thermal shock to the probe.[1][5]

Equilibration: Allow the sample temperature to stabilize at each setpoint for at least 5-10

minutes.[1] The spectrometer's software will typically indicate when the temperature is

stable.

Shim and Tune: After each temperature change and equilibration, re-shim the magnetic field

and re-tune the probe to optimize spectral resolution and sensitivity.

Stepwise Cooling: Continue to lower the temperature in a stepwise manner, acquiring a

spectrum at each desired temperature, until the target low temperature is reached.
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Low-Temperature NMR Protocol
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Step-by-step protocol for conducting a low-temperature NMR experiment.
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Post-experiment Procedure:

Gradual Warming: After completing the low-temperature measurements, slowly and stepwise

return the probe temperature to ambient.

Final Equilibration: Allow the system to fully equilibrate at room temperature before ejecting

the sample.

Data and Considerations
Viscosity of THF at Low Temperatures
While specific data for THF-d8 is not readily available, the viscosity of non-deuterated THF

provides a good approximation. The viscosity of THF increases significantly as the temperature

is lowered. High viscosity can lead to broader NMR signals due to slower molecular tumbling.

This effect should be considered when interpreting spectra acquired at very low temperatures.

Temperature (°C) Temperature (K) Dynamic Viscosity (mPa·s)

25 298.15 0.46

-10 263.15 ~0.8 (Estimated)

-40 233.15 ~1.8 (Estimated)

-70 203.15 ~5.0 (Estimated)

Note: Viscosity at 25°C is from reference[9]. Lower temperature values are estimated based on

typical solvent behavior and should be used as a qualitative guide. A detailed model for the

viscosity of THF down to 195 K has been developed and can be consulted for more precise

estimations.[10]

Temperature Dependence of Chemical Shifts
It is important to note that the chemical shifts of both the analyte and the residual solvent peaks

can be temperature-dependent.[11][12] The residual proton signals of THF-d8 will shift as the

temperature changes. It is advisable to use an internal standard with a known low-temperature

dependence or to reference the spectra appropriately if precise chemical shift measurements

are required across different temperatures.
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Safety Precautions
Flammability: THF-d8 is highly flammable. Keep it away from ignition sources.

Peroxide Formation: Like its non-deuterated analog, THF can form explosive peroxides upon

exposure to air and light. Store in a tightly sealed, dark container, and test for peroxides

before use, especially with older bottles.

Cryogen Handling: Exercise extreme caution when handling liquid nitrogen. Use appropriate

personal protective equipment (PPE), including cryogenic gloves and safety goggles.

Cold Surfaces: The NMR probe and sample will be extremely cold. Handle with care to avoid

cold burns.

By following these guidelines and protocols, researchers can effectively utilize THF-d8 to

unlock a wealth of information from low-temperature NMR experiments, advancing our

understanding of chemical structures and processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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